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Compound of Interest

Compound Name: Octan-2-one-d5

Cat. No.: B12365059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Octan-2-
one-d5, a deuterated stable isotope-labeled compound. It is intended to serve as a valuable

resource for researchers, scientists, and professionals in drug development who require this

compound for their work, particularly in quantitative analysis using mass spectrometry. This

document outlines key suppliers, their product specifications, and a detailed, generalized

experimental protocol for its application as an internal standard in Gas Chromatography-Mass

Spectrometry (GC-MS).

Commercial Suppliers and Product Specifications
Octan-2-one-d5 is a specialized chemical and its availability is primarily limited to companies

that focus on stable isotope-labeled compounds. Our research has identified two key

commercial suppliers: C/D/N Isotopes and MedChemExpress. The quantitative data for their

offerings are summarized in the table below for easy comparison.
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Supplier
Catalog
Number

Available
Quantitie
s

Isotopic
Enrichme
nt

Chemical
Purity

Price
(USD)

Availabilit
y

C/D/N

Isotopes
D-8349

0.25 g, 0.5

g, 1 g

98 atom %

D[1]
98%[1]

$265

(0.25g),

$447

(0.5g),

$747 (1g)

In Stock[1]

MedChem

Express

HY-

W010409S

Request

Quote

Not

specified

Not

specified

Request

Quote

Request

Quote

Note: Pricing and availability from MedChemExpress for Octan-2-one-d5 require a direct quote

from the supplier. The information for C/D/N Isotopes is based on their publicly available data.

Prices are subject to change and may not include shipping and handling fees.

Experimental Protocol: Use of Octan-2-one-d5 as an
Internal Standard in GC-MS Analysis
Deuterated compounds like Octan-2-one-d5 are ideal internal standards for GC-MS based

quantification of their non-deuterated counterparts. The following is a detailed, generalized

protocol for the use of Octan-2-one-d5 as an internal standard for the quantification of Octan-

2-one in a given sample matrix. This protocol is based on established methodologies for using

stable isotope-labeled internal standards in GC-MS analysis.[2][3]

Materials
Octan-2-one-d5 (Internal Standard)

Octan-2-one (Analyte Standard)

High-purity solvent (e.g., methanol, hexane, suitable for both analyte and standard)

Sample matrix (e.g., biological fluid, environmental extract)

GC-MS system with a suitable capillary column (e.g., DB-5ms, HP-5ms)
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Preparation of Standard Solutions
Primary Stock Solution of Octan-2-one-d5 (Internal Standard): Accurately weigh a known

amount of Octan-2-one-d5 and dissolve it in a precise volume of high-purity solvent to

create a stock solution of a known concentration (e.g., 1 mg/mL).

Primary Stock Solution of Octan-2-one (Analyte): Similarly, prepare a primary stock solution

of the non-deuterated Octan-2-one.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary analyte stock solution. Each of these working standards should be

spiked with a constant, known concentration of the Octan-2-one-d5 internal standard from

its primary stock solution. This creates a calibration curve with a fixed amount of internal

standard in each point.

Sample Preparation
Accurately measure a known volume or weight of the sample to be analyzed.

Spike the sample with the same constant, known amount of the Octan-2-one-d5 internal

standard as used in the calibration standards.

Perform any necessary extraction or clean-up procedures to isolate the analyte of interest

from the sample matrix. This may include liquid-liquid extraction, solid-phase extraction, or

other appropriate methods.

The final extracted sample should be in a solvent compatible with the GC-MS system.

GC-MS Analysis
Instrument Setup:

Injection Port: Set to a temperature suitable for the volatilization of Octan-2-one without

degradation (e.g., 250°C).

Carrier Gas: Use an inert gas like Helium at a constant flow rate.
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Oven Temperature Program: Develop a temperature program that provides good

chromatographic separation of Octan-2-one from other components in the sample matrix.

A typical program might start at a low temperature, ramp up to a higher temperature, and

hold for a period.

Mass Spectrometer: Operate in electron ionization (EI) mode. Set the MS to acquire data

in either full scan mode to identify characteristic ions or in selected ion monitoring (SIM)

mode for higher sensitivity and specificity.

Data Acquisition:

Inject a fixed volume of each calibration standard and the prepared sample into the GC-

MS system.

For SIM mode, monitor at least two characteristic ions for both Octan-2-one and Octan-2-
one-d5. For the deuterated standard, the molecular ion will be shifted by +5 m/z units

compared to the non-deuterated analyte.

Data Analysis and Quantification
Peak Integration: Integrate the peak areas of the selected ions for both the analyte (Octan-2-

one) and the internal standard (Octan-2-one-d5) in each chromatogram.

Calibration Curve Construction: For each calibration standard, calculate the ratio of the

analyte peak area to the internal standard peak area. Plot this ratio against the known

concentration of the analyte in each standard to generate a calibration curve.

Quantification of the Analyte in the Sample: Calculate the peak area ratio of the analyte to

the internal standard in the sample chromatogram. Use the equation of the calibration curve

to determine the concentration of Octan-2-one in the sample.

Visualizations
Procurement Workflow for Deuterated Standards
The following diagram illustrates a typical workflow for procuring a specialized deuterated

standard like Octan-2-one-d5.
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Caption: A typical workflow for procuring a deuterated standard.

Factors Influencing Supplier Selection
The choice of a supplier for a critical research chemical is dependent on several factors. The

following diagram illustrates the logical relationships between these factors.
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Caption: Key factors influencing the selection of a chemical supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12365059?utm_src=pdf-body-img
https://www.benchchem.com/product/b12365059?utm_src=pdf-body-img
https://www.benchchem.com/product/b12365059?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cdnisotopes.com [cdnisotopes.com]

2. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to
Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Commercial Availability and Application of Octan-2-one-
d5: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365059#commercial-suppliers-and-availability-of-
octan-2-one-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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